Cas no 2580100-52-1 ((2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid)
(2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid
- 2580100-52-1
- EN300-27728961
- (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C13H14N4O4/c14-16-15-10-6-11(12(18)19)17(7-10)13(20)21-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,18,19)/t10-,11-/m1/s1
- InChI Key: MCMIVURICADVMC-GHMZBOCLSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1C[C@@H](C[C@@H]1C(=O)O)N=[N+]=[N-])=O
Computed Properties
- Exact Mass: 290.10150494g/mol
- Monoisotopic Mass: 290.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 81.2Ų
(2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27728961-1g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 1g |
$785.0 | 2023-09-10 | ||
| Enamine | EN300-27728961-5g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 5g |
$2277.0 | 2023-09-10 | ||
| Enamine | EN300-27728961-10g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 10g |
$3376.0 | 2023-09-10 | ||
| Enamine | EN300-27728961-0.05g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 95.0% | 0.05g |
$660.0 | 2025-03-19 | |
| Enamine | EN300-27728961-0.1g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 95.0% | 0.1g |
$691.0 | 2025-03-19 | |
| Enamine | EN300-27728961-0.25g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 95.0% | 0.25g |
$723.0 | 2025-03-19 | |
| Enamine | EN300-27728961-0.5g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 95.0% | 0.5g |
$754.0 | 2025-03-19 | |
| Enamine | EN300-27728961-1.0g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 95.0% | 1.0g |
$785.0 | 2025-03-19 | |
| Enamine | EN300-27728961-2.5g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 95.0% | 2.5g |
$1539.0 | 2025-03-19 | |
| Enamine | EN300-27728961-5.0g |
(2R,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid |
2580100-52-1 | 95.0% | 5.0g |
$2277.0 | 2025-03-19 |
(2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid
Exploring (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2580100-52-1): Properties, Applications, and Market Insights
(2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2580100-52-1) is a specialized chiral compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique azido and benzyloxycarbonyl functional groups, serves as a versatile building block for the development of novel therapeutics and bioactive molecules. Its pyrrolidine-2-carboxylic acid backbone further enhances its utility in drug design, particularly in the creation of peptidomimetics and enzyme inhibitors.
The growing interest in chiral auxiliaries and click chemistry has propelled the demand for compounds like (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid. Researchers are increasingly exploring its potential in bioconjugation and protein engineering, aligning with current trends in targeted drug delivery and personalized medicine. The compound's azide group enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in modern chemical biology.
From a synthetic perspective, 2580100-52-1 offers remarkable advantages. Its stereochemistry at the 2 and 4 positions of the pyrrolidine ring ensures high enantioselectivity in subsequent reactions, making it invaluable for asymmetric synthesis. The benzyloxycarbonyl (Cbz) protecting group provides excellent stability under various reaction conditions while allowing for selective deprotection when needed. These features have made this compound particularly relevant in the synthesis of protease inhibitors and antiviral agents, addressing urgent needs in infectious disease research.
The pharmaceutical applications of (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid extend to several cutting-edge areas. In peptide-based drug discovery, it serves as a crucial intermediate for constructing constrained peptide scaffolds that mimic natural protein structures. The compound's compatibility with solid-phase peptide synthesis (SPPS) protocols has facilitated its adoption in combinatorial chemistry approaches. Moreover, its potential in developing ADC (antibody-drug conjugate) linkers has attracted attention from oncology researchers seeking more targeted cancer therapies.
Market analysis reveals increasing procurement of CAS 2580100-52-1 by contract research organizations and academic laboratories specializing in medicinal chemistry. The compound's role in developing COVID-19 protease inhibitors during the pandemic highlighted its significance in rapid drug development cycles. Current market trends suggest growing demand for such chiral building blocks as pharmaceutical companies invest more heavily in next-generation therapeutics and precision medicine platforms.
Quality considerations for (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid emphasize the importance of high purity grades (>98%) and rigorous stereochemical verification. Advanced analytical techniques including HPLC, NMR, and mass spectrometry are essential for characterizing this compound, particularly given its sensitivity to racemization under certain conditions. Proper storage recommendations typically suggest anhydrous environments at controlled temperatures to maintain stability.
Emerging research directions for 2580100-52-1 include its incorporation into DNA-encoded libraries for high-throughput screening and potential applications in PROTAC (proteolysis targeting chimera) technology. The compound's unique structural features make it particularly suitable for developing bifunctional molecules that can simultaneously engage multiple biological targets. These developments align with the pharmaceutical industry's focus on polypharmacology approaches to complex diseases.
From a regulatory standpoint, (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid requires careful handling due to its azide functionality, though it remains accessible for research purposes. Suppliers typically provide comprehensive SDS documentation and analytical certificates to ensure compliance with international laboratory safety standards. The compound's classification as a non-hazardous research chemical in most jurisdictions facilitates its global distribution to qualified researchers.
The synthesis of CAS 2580100-52-1 typically involves multi-step procedures starting from L-proline derivatives, with careful control of reaction conditions to preserve the desired stereochemistry. Recent process optimization efforts have focused on improving atom economy and reducing the use of hazardous reagents, reflecting the chemical industry's commitment to green chemistry principles. These advancements have made the compound more accessible to researchers while maintaining competitive pricing in the specialty chemicals market.
Future prospects for (2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid appear promising, particularly as interest grows in peptide therapeutics and targeted covalent inhibitors. The compound's versatility positions it well to contribute to advancements in biologics engineering and chemical biology tools development. As research continues to uncover new applications for this molecular scaffold, its importance in both academic and industrial settings is likely to increase significantly in the coming years.
2580100-52-1 ((2R,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)